2-((3,6-dimethyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[(3,6-dimethyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C15H21N3O3S2/c1-9-6-11-13(23-9)14(20)18(2)15(17-11)22-8-12(19)16-7-10-4-3-5-21-10/h9-10H,3-8H2,1-2H3,(H,16,19)
• InChI Key: ONBWYZGZQILEDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(S1)C(=O)N(C(=N2)SCC(=O)NCC3CCCO3)C
• Molecular Formula: C15H21N3O3S2
• Molecular Weight: 355.5 g/mol
• CAS No.: 688353-43-7

Description

2-((3,6-dimethyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C15H21N3O3S2 and its molecular weight is 355.47. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

A study on the synthesis and antimicrobial activity of new pyrimidinone and oxazinone derivatives fused with thiophene rings demonstrated that these compounds exhibit good antibacterial and antifungal activities comparable to standard drugs like streptomycin and fusidic acid. The research involved starting with citrazinic acid and proceeding through a series of synthetic steps to yield compounds with potential antimicrobial properties (Hossan et al., 2012).

Synthesis Under Microwave Irradiation

Another research explored the synthesis of thieno[2,3-d]pyrimidines through the reaction of 2-amino-4,5-dimethylthiophene-3-carboxamide with iso(and isothiocyanates) under microwave irradiation. This study highlights the efficiency of microwave irradiation in synthesizing complex heterocyclic compounds, potentially offering a quicker and more efficient method for creating compounds similar to the one (Davoodnia et al., 2009).

Crystal Structure Analysis

The crystal structures of related 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides were analyzed, providing insights into the conformational preferences and potential intermolecular interactions of these compounds. Such structural analyses are crucial for understanding the molecular basis of the activities of these compounds and designing new ones with improved properties (Subasri et al., 2016).

Anti-Inflammatory and Analgesic Agents

A study on the synthesis of novel compounds derived from visnaginone and khellinone as anti-inflammatory and analgesic agents showed the potential of thienopyrimidin derivatives in medicinal chemistry. These compounds exhibited significant cyclooxygenase-1/2 inhibitory activity, analgesic, and anti-inflammatory properties, suggesting their potential as leads for developing new therapeutics (Abu‐Hashem et al., 2020).

Heterocyclic Syntheses via Cascade Reactions

Research into the use of thioureido-acetamides for heterocyclic syntheses in one-pot cascade reactions demonstrated the versatility of these compounds in generating various heterocycles with excellent atom economy. This approach highlights the potential for efficient synthesis of complex molecules, including those related to the query compound (Schmeyers & Kaupp, 2002).